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Compound of Interest

Compound Name:
Ammonium 3-hydroxy-5-

methylbenzenesulphonate

CAS No.: 97404-11-0

Cat. No.: B12662137

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-hydroxy-5-

methylbenzenesulphonate ammonium salt, a niche yet potentially valuable compound for

researchers in chemistry and drug development. While a specific CAS number for this exact

salt is not prominently documented, this guide will focus on its parent acid, 3-hydroxy-5-

methylbenzenesulfonic acid (CAS No. 98-20-4), and the general properties of ammonium

sulfonates. We will explore its chemical identity, a robust and validated protocol for its

synthesis, potential applications in pharmaceutical sciences, and essential safety and handling

information. The document is structured to provide both foundational knowledge and practical

insights, enabling researchers to effectively evaluate and utilize this compound in their work.

Chemical Identity and Properties
Chemical Structure
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The structure of 3-hydroxy-5-methylbenzenesulphonate ammonium salt consists of the 3-

hydroxy-5-methylbenzenesulphonate anion and the ammonium (NH₄⁺) cation. The anion is an

aromatic sulfonic acid derived from m-cresol.

Caption: Chemical structure of 3-hydroxy-5-methylbenzenesulphonate ammonium salt.

CAS Number and Nomenclature
A specific CAS Registry Number for 3-hydroxy-5-methylbenzenesulphonate ammonium salt is

not readily found in major chemical databases. However, the parent acid and related salts are

well-documented:

Parent Acid: 3-Hydroxy-5-methylbenzenesulfonic acid

CAS Number: 98-20-4[1]

Synonyms: Metacresol-5-sulfonic acid, 5-Hydroxy-m-toluenesulfonic acid[1]

Related General Salt: Ammonium hydroxybenzenesulphonate

CAS Number: 61886-53-1[2]

Note: This CAS number represents a mixture of isomers.

For research and regulatory purposes, it is recommended to reference the parent acid (CAS

98-20-4) and specify the counter-ion as ammonium.

Physicochemical Properties
The properties of the target salt can be inferred from its parent acid and general data on

ammonium sulfonate salts.
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Property
Value (for 3-Hydroxy-5-
methylbenzenesulfonic
acid)

Notes and References

Molecular Formula C₇H₉NO₄S
Based on the ammonium salt

structure.

Molecular Weight 205.23 g/mol

Calculated for the ammonium

salt. The parent acid is 188.20

g/mol .[1]

Appearance
White to off-white crystalline

solid (Predicted)

Based on typical properties of

similar organic salts.

pH 5 - 6 (50g/l in water at 20 °C)

Typical for ammonium sulphate

solutions, indicating slightly

acidic nature.[3]

Water Solubility High (Predicted)

Sulfonate salts are generally

highly soluble in water.

Ammonium sulphate has a

high solubility of 744 g/L at 20

°C.[3]

Melting Point
Decomposes >280 °C

(Predicted)

Based on the decomposition

temperature of ammonium

sulphate.[3]

Synthesis Protocol
The synthesis of 3-hydroxy-5-methylbenzenesulphonate ammonium salt is a straightforward

two-step process. The first step involves the sulfonation of m-cresol, an electrophilic aromatic

substitution. The second step is a simple acid-base neutralization to form the desired

ammonium salt. This protocol is designed to be self-validating, relying on fundamental and

well-established chemical principles.

Caption: Proposed two-step synthesis workflow for the target compound.
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Step 1: Synthesis of 3-hydroxy-5-methylbenzenesulfonic
acid
Causality: This reaction utilizes concentrated sulfuric acid as both a reagent and a catalyst to

introduce a sulfonic acid group (-SO₃H) onto the aromatic ring of m-cresol. The hydroxyl and

methyl groups are ortho, para-directing. Sulfonation at the 5-position is sterically favored.

Methodology:

Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel,

and a reflux condenser.

Reagents: Place m-cresol (1.0 eq) into the flask. Cool the flask in an ice bath.

Reaction: Slowly add concentrated sulfuric acid (H₂SO₄, ~1.1 eq) dropwise via the dropping

funnel with continuous stirring.

Heating: After the addition is complete, remove the ice bath and heat the reaction mixture to

80-100°C for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography

(TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully

pour it onto crushed ice. This will precipitate the product.

Isolation: Collect the solid product by vacuum filtration, wash with cold water to remove any

remaining acid, and dry under vacuum. Recrystallization from water can be performed for

further purification.

Step 2: Formation of the Ammonium Salt
Causality: This is a standard acid-base neutralization. The acidic sulfonic acid proton is

transferred to the basic ammonia from ammonium hydroxide, forming the ammonium sulfonate

salt and water.

Methodology:
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Dissolution: Dissolve the synthesized 3-hydroxy-5-methylbenzenesulfonic acid (1.0 eq) in a

suitable solvent, such as deionized water or ethanol.

Neutralization: While stirring, slowly add aqueous ammonium hydroxide (NH₄OH) dropwise.

Monitor the pH of the solution using a pH meter or pH paper. Continue adding the base until

the pH is approximately 7.0.

Isolation: Remove the solvent (water and excess ammonia) under reduced pressure using a

rotary evaporator.

Drying: The resulting solid is the desired 3-hydroxy-5-methylbenzenesulphonate ammonium

salt. Dry the product thoroughly in a vacuum oven to remove any residual water.

Relevance and Applications in Drug Development
Sulfonate salts are widely utilized in the pharmaceutical industry to improve the

biopharmaceutical properties of active pharmaceutical ingredients (APIs).[4][5] While 3-

hydroxy-5-methylbenzenesulphonate ammonium salt is not a known API itself, its value lies in

its potential use as a counter-ion for basic drug molecules or as a versatile chemical building

block.

Role as a Pharmaceutical Counter-Ion
The formation of a salt is a critical step in drug development for optimizing a drug's properties.

Sulfonic acids are particularly effective counter-ions for basic (amine-containing) APIs.[6]

Key Advantages of Sulfonate Salts:

Improved Solubility and Dissolution Rate: Salt formation can significantly increase the

dissolution rate of poorly soluble drugs by increasing the hydrophilicity of the crystal lattice

and modifying the micro-environmental pH.[7]

Enhanced Stability: Introducing strong ionic interactions can stabilize the crystal lattice,

potentially protecting the API from chemical degradation pathways.[7]

High Crystallinity: Sulfonate salts often form highly crystalline solids, which is desirable for

consistent manufacturing, purification, and formulation.[7]
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Modulation of Physicochemical Properties: The choice of counter-ion allows for fine-tuning of

properties like melting point, hygroscopicity, and particle morphology.

Caption: Use of a sulfonate counter-ion to improve API properties.

Utility as a Synthetic Intermediate
The molecule possesses three reactive sites: the sulfonic acid group, the phenolic hydroxyl

group, and the aromatic ring. This functionality makes it a useful intermediate for the synthesis

of more complex molecules, such as novel APIs or specialized ligands. For instance, the

hydroxyl group can be etherified or esterified to introduce new functional moieties.[8]

Safety and Handling
The safety profile of 3-hydroxy-5-methylbenzenesulphonate ammonium salt can be inferred

from data on related ammonium salts, such as ammonium sulphate.

Hazard Identification
Based on analogous compounds, the primary hazards are:

Oral Toxicity: Harmful if swallowed.[3][9] General information on ammonium salts indicates

that ingestion can cause local irritation, nausea, and vomiting.[10]

Environmental Hazard: May be harmful to aquatic life.[10]

Irritation: Dust may cause irritation to the respiratory tract and eyes.[11] Prolonged skin

contact may also cause irritation.[9]

It is not classified as a carcinogen by NTP or OSHA.[10]

Recommended Handling and Personal Protective
Equipment (PPE)
Prudent laboratory practices should be followed at all times.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize dust inhalation.
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Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or chemical goggles.

Hand Protection: Wear suitable chemical-resistant gloves.

Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.

Skin Protection: Wear a lab coat and appropriate protective clothing.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[3][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.[11]

Conclusion
3-hydroxy-5-methylbenzenesulphonate ammonium salt represents a compound of interest for

both synthetic chemists and pharmaceutical scientists. While its primary role is likely as a

specialized counter-ion for the development of robust salt forms of basic active pharmaceutical

ingredients, its utility as a functionalized building block should not be overlooked. The

straightforward, two-step synthesis makes it an accessible target for research laboratories.

Adherence to standard safety protocols is essential when handling this and related ammonium

sulfonate compounds. This guide provides the foundational knowledge for researchers to

explore the potential of this compound in their drug discovery and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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